Cas no 1500518-05-7 (1-methyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridine-3-carboxylic acid)

• Product Name: 1-methyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridine-3-carboxylic acid
• CAS No: 1500518-05-7
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD31420613
• CID: 5180569
• PubChem ID: 75465241
• Update Time: 2025-06-12

1-methyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-1-methyl-
• 1-methyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridine-3-carboxylic acid

• MDL： MFCD31420613
• Inchi： 1S/C8H11N3O2/c1-11-6-4-9-3-2-5(6)7(10-11)8(12)13/h9H,2-4H2,1H3,(H,12,13)
• InChI Key： SUOHYEHWIUCMSQ-UHFFFAOYSA-N
• SMILES： C1NCCC2C(C(O)=O)=NN(C)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-methyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridine-3-carboxylic acid

Recent Advances in the Study of 1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid (CAS: 1500518-05-7)

The compound 1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid (CAS: 1500518-05-7) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold combines a pyrazolo[3,4-c]pyridine core with a carboxylic acid functionality, making it an attractive building block for drug discovery. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules targeting various disease pathways.

Structural analysis reveals that this compound offers multiple sites for chemical modification, particularly at the nitrogen atoms in the pyrazole and pyridine rings, as well as the carboxylic acid group. Researchers have exploited these features to develop derivatives with improved pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the 1-methyl position significantly influence the compound's binding affinity to protein targets, particularly in the context of kinase inhibition.

Recent pharmacological investigations have focused on the compound's potential as a scaffold for developing kinase inhibitors. Molecular docking studies suggest that the planar aromatic system can effectively interact with the ATP-binding site of various kinases. Particularly promising results have been observed in the development of selective inhibitors for cyclin-dependent kinases (CDKs) and tyrosine kinases involved in cancer progression. The carboxylic acid moiety appears to play a crucial role in forming hydrogen bonds with key amino acid residues in the kinase active site.

Synthetic methodologies for producing 1500518-05-7 have been refined in recent years, with several research groups reporting improved yields and purity. A 2022 publication in Organic Process Research & Development described a novel catalytic system that enables the efficient construction of the pyrazolo[3,4-c]pyridine core under mild conditions. These advances in synthetic chemistry have facilitated the production of gram-scale quantities of the compound for biological evaluation.

In drug metabolism studies, the compound has shown favorable pharmacokinetic properties in preclinical models. The presence of the carboxylic acid group contributes to good aqueous solubility, while the heterocyclic core provides sufficient lipophilicity for membrane permeability. Recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that ester prodrug strategies may further enhance the oral bioavailability of derivatives based on this scaffold.

Emerging applications extend beyond oncology, with recent reports suggesting potential in neurological disorders. A 2023 study in ACS Chemical Neuroscience identified derivatives of 1500518-05-7 that modulate glutamate receptors, opening new avenues for treating neurodegenerative diseases. The compound's ability to cross the blood-brain barrier, combined with its low toxicity profile in animal models, makes it particularly promising for CNS-targeted therapies.

Future research directions include exploring the compound's utility in fragment-based drug discovery and as a component of PROTACs (Proteolysis Targeting Chimeras). The structural versatility of 1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid positions it as a valuable tool in modern medicinal chemistry, with potential applications across multiple therapeutic areas. Continued investigation of its structure-activity relationships will likely yield important insights for rational drug design.